Cas no 1260672-00-1 (5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine)
![5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine structure](https://www.kuujia.com/scimg/cas/1260672-00-1x300.png)
1260672-00-1 structure
Product Name:5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine
CAS No:1260672-00-1
Molecular Formula:C6H5ClN4
Molecular Weight:168.583698987961
CID:4823416
5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine Properties
Names and Identifiers
-
- 5-CHLORO-3-METHYL-1H-PYRAZOLO[3,4-B]PYRAZINE
- 5-chloro-3-methyl-1H-pyrazolo[4,3-b]pyrazine
- AB72491
- AK673686
-
- InChIKey： CNYMCCHEVXYXSW-UHFFFAOYSA-N
- Inchi： 1S/C6H5ClN4/c1-3-5-6(11-10-3)8-2-4(7)9-5/h2H,1H3,(H,8,10,11)
- SMILES： ClC1C=NC2C(=C(C)NN=2)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Heavy Atom Count: 11
- Complexity: 154
- XLogP3: 1.2
- Topological Polar Surface Area: 54.5
5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A099002715-1g |
5-Chloro-3-methyl-1H-pyrazolo[3,4-b]pyrazine |
1260672-00-1 | 97% | 1g |
$1230.12 | 2023-09-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2009175-1g |
5-Chloro-3-methyl-1H-pyrazolo[3,4-b]pyrazine |
1260672-00-1 | 97% | 1g |
￥11044.00 |
5-Chloro-3-methyl-1H-pyrazolo[3,4-B]pyrazine Related Literature
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Hongguang Zhang,Xianren Zhang Nanoscale, 2021,13, 4311-4313
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Hao Qi,Can Cheng,Xu Wang,Xixiun Yu RSC Adv., 2018,8, 30098-30105
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Nagaraju Sakkani,Dhiraj Kumar Jha,Nouraan Sadiq,John C.-G. Zhao Org. Biomol. Chem., 2023,21, 761-767
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W. Zhu,F. Kapteijn,B. van der Linden,J. A. Moulijn Phys. Chem. Chem. Phys., 2001,3, 1755-1761
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Thaissa de Camargo Chaparro,Franck D'Agosto,Muriel Lansalot,Amilton Martins Dos Santos,Elodie Bourgeat-Lami Polym. Chem., 2014,5, 6611-6622
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Chandrakant Gouda Catal. Sci. Technol., 2022,12, 1843-1849
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David L. Cheung,Matthew Dennison,Andrew Masters Soft Matter, 2011,7, 153-162
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